2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N,N-diethylacetamide

• Molecular Formula: C13H16ClN5OS
• Molecular Weight: 325.82 g/mol
• IUPAC Name: 2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-N,N-diethylacetamide
• InChI: InChI=1S/C13H16ClN5OS/c1-3-18(4-2)12(20)9-21-13-15-16-17-19(13)11-7-5-10(14)6-8-11/h5-8H,3-4,9H2,1-2H3
• InChI Key: JDCAYNPAMMJGDN-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)CSC1=NN=NN1C2=CC=C(C=C2)Cl

Description

2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N,N-diethylacetamide, also known as Cpd A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of tetrazole-based compounds, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N,N-diethylacetamide A is not fully understood. However, studies have shown that this compound A can inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of immune responses and inflammation. This compound A has also been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
This compound A has been shown to exhibit a wide range of biochemical and physiological effects. Studies have shown that this compound A can reduce the production of pro-inflammatory cytokines and chemokines, inhibit the activation of NF-κB, and inhibit the activity of COX-2. This compound A has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N,N-diethylacetamide A in lab experiments is its high purity and high yield. This makes it easier to obtain consistent results and reduces the variability between experiments. However, one of the limitations of using this compound A is its potential toxicity. Studies have shown that this compound A can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N,N-diethylacetamide A. One area of research is the development of more potent and selective analogs of this compound A. This may lead to the discovery of new therapeutic agents with improved efficacy and reduced toxicity. Another area of research is the investigation of the potential of this compound A as an anti-viral agent. Studies have shown that this compound A can inhibit the replication of certain viruses, such as HIV and HCV. Further research in this area may lead to the development of new anti-viral therapies. Finally, the potential of this compound A as a therapeutic agent for other diseases, such as neurodegenerative diseases and autoimmune diseases, should be explored.

Synthesis Methods

The synthesis of 2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N,N-diethylacetamide A involves a multi-step process that starts with the reaction of 4-chlorobenzenesulfonyl chloride with diethylamine to form the corresponding sulfonamide. This intermediate is then reacted with sodium azide to form the tetrazole ring, followed by acetylation with acetic anhydride to produce the final product, this compound A. The synthesis of this compound A has been optimized to yield high purity and high yield.

Scientific Research Applications

2-{[1-(4-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N,N-diethylacetamide A has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound A can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound A has also been studied for its potential as an anti-cancer agent. Studies have shown that this compound A can induce apoptosis in cancer cells and inhibit tumor growth in animal models.